N-(3-(difluoromethoxy)phenyl)-5-(2-methoxyphenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[3-(difluoromethoxy)phenyl]-3-(2-methoxyphenyl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C18H15F2N3O3/c1-25-16-8-3-2-7-13(16)14-10-15(23-22-14)17(24)21-11-5-4-6-12(9-11)26-18(19)20/h2-10,18H,1H3,(H,21,24)(H,22,23)
• InChI Key: MKSWSBBDDICSND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NNC(=C2)C(=O)NC3=CC(=CC=C3)OC(F)F
• Molecular Formula: C18H15F2N3O3
• Molecular Weight: 359.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring and the introduction of the methoxy and difluoromethoxy groups. The exact methods would depend on the starting materials and the specific conditions required.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyrazole ring and the methoxy and difluoromethoxy substituents would likely have a significant impact on the compound’s shape and electronic structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the pyrazole ring and the methoxy and difluoromethoxy groups. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure.

Safety And Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further studies to understand its properties, reactivity, and potential applications. This could involve experimental studies as well as computational modeling.